Cas no 1478718-44-3 (methyl 5-methyl-2-morpholinothiazole-4-carboxylate)

Methyl 5-methyl-2-morpholinothiazole-4-carboxylate is a heterocyclic compound featuring a thiazole core substituted with a morpholine ring and a methyl ester group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research. The morpholine moiety enhances solubility and bioavailability, while the ester group offers reactivity for further functionalization. Its well-defined molecular architecture makes it a valuable intermediate in the development of bioactive molecules, including potential kinase inhibitors or antimicrobial agents. The compound's stability under standard conditions ensures reliable handling and storage. Its synthetic utility is further underscored by compatibility with a range of organic transformations, facilitating its use in complex multi-step syntheses.

methyl 5-methyl-2-morpholinothiazole-4-carboxylate structure

1478718-44-3 structure

Product Name:methyl 5-methyl-2-morpholinothiazole-4-carboxylate

CAS No:1478718-44-3

MF:C₁₀H₁₄N₂O₃S

MW:242.3

CID:2116743

PubChem ID:89872876

Update Time:2025-10-29

methyl 5-methyl-2-morpholinothiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-methyl-2-morpholinothiazole-4-carboxylate
- SWCDUPGTBWYCQM-UHFFFAOYSA-N
- CID 89872876
- 4-Thiazolecarboxylic acid, 5-methyl-2-(4-morpholinyl)-, methyl ester
- SCHEMBL15348861
- DA-32287
- 1478718-44-3
- methyl 5-methyl-2-(morpholin-4-yl)-1,3-thiazole-4-carboxylate
- methyl 5-methyl-2-morpholin-4-yl-1,3-thiazole-4-carboxylate
- MFCD23652764
- F91888
- Inchi： 1S/C10H14N2O3S/c1-7-8(9(13)14-2)11-10(16-7)12-3-5-15-6-4-12/h3-6H2,1-2H3
- InChI Key： SWCDUPGTBWYCQM-UHFFFAOYSA-N
- SMILES： S1C(C)=C(C(=O)OC)N=C1N1CCOCC1

Computed Properties

Exact Mass: 242.07251349g/mol
Monoisotopic Mass: 242.07251349g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 258
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 79.9
XLogP3: 1.6

Experimental Properties

Density: 1.277±0.06 g/cm3(Predicted)
Boiling Point: 371.1±52.0 °C(Predicted)
pka: 3.13±0.50(Predicted)

methyl 5-methyl-2-morpholinothiazole-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
1PlusChem	1P0251FZ-100mg	Methyl 5-methyl-2-morpholinothiazole-4-carboxylate	1478718-44-3	95%	100mg	$32.00	2024-06-20
1PlusChem	1P0251FZ-250mg	Methyl 5-methyl-2-morpholinothiazole-4-carboxylate	1478718-44-3	95%	250mg	$62.00	2024-06-20
abcr	AB587725-250mg	Methyl 5-methyl-2-morpholinothiazole-4-carboxylate; .	1478718-44-3		250mg	€180.20	2024-07-24
abcr	AB587725-1g	Methyl 5-methyl-2-morpholinothiazole-4-carboxylate; .	1478718-44-3		1g	€433.50	2024-07-24